BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of Dimethyl
Phthalate (Ring-d4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl phthalate (Ring-d4)

Cat. No.: B1462836

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Dimethyl phthalate (Ring-d4). This deuterated form of Dimethyl phthalate is a crucial tool in
various research and development applications, particularly as an internal standard for
guantitative analysis.

Core Physical and Chemical Properties

Dimethyl phthalate (Ring-d4) is the deuterium-labeled version of Dimethyl phthalate, a
ubiquitous compound used as a plasticizer.[1] The incorporation of deuterium atoms into the
benzene ring results in a higher molecular weight compared to its non-deuterated counterpart,
which allows for its use as a tracer or internal standard in analytical techniques like NMR, GC-
MS, or LC-MS.[1]

The physical properties of Dimethyl phthalate (Ring-d4) are summarized below. For
comparative purposes, data for the non-deuterated Dimethyl phthalate are also included where
available.

General Properties
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Property

Dimethyl phthalate (Ring-
d4)

Dimethyl phthalate

Molecular Formula

C10H6D404[2]

C10H1004[3][4]

Molecular Weight 198.21 g/mol [1][2][5] 194.184 g/mol [4][6]
Colorless to light yellow o

Appearance o Colorless, oily liquid[3][6][8]
liquid[1][7]

Odor No data available Slight aromatic odor[3][6]

Density 1.214 g/em3[1][7][9] 1.19 g/cm3 at 25 °C[6][10]

| | and Solubili :

Dimethyl phthalate (Ring-

Property d4) Dimethyl phthalate
Melting Point 2 °C[9][11] 2 °Cto 5.5 °C[6][8][12]
Boiling Point No data available 282 °C to 284 °C[6][10][11]
Flash Point No data available 146 °C[6][8][10]

Autoignition Temperature

No data available

460 °C to 490 °C[6][10][12]

Solubility in Water

No data available

Poorly soluble (~4 g/L or 0.4%)
[6]

Solubility in Organic Solvents

Soluble in DMSO[7]

Readily soluble in organic
solvents, alcohols, esters, and
ketones[6][13]

Storage Temperature

Pure form: -20°C; In solvent;
-80°C[1][7]

Room temperature, in a cool,
dry, well-ventilated place[2][12]
[14]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Dimethyl

phthalate (Ring-d4) are not extensively published. However, standard analytical methods are
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employed.

1.

Determination of Molecular Weight and Structure: The molecular weight and confirmation of

deuterium incorporation are typically determined using high-resolution mass spectrometry

(HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[15]

2.

Mass Spectrometry (MS): This technique is used to determine the mass-to-charge ratio,
which directly provides the molecular weight. The increased mass of Dimethyl phthalate
(Ring-d4) compared to its non-deuterated form is readily detectable.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the chemical structure.[15] In the case of Dimethyl phthalate (Ring-d4), the
absence of signals in the aromatic region of the *H NMR spectrum confirms the substitution
of hydrogen with deuterium on the benzene ring.

Determination of Physical State and Thermal Properties: Standard laboratory equipment is

used to determine properties like melting and boiling points.

Melting Point: A melting point apparatus is used to visually observe the temperature range
over which the solid-liquid phase transition occurs.

Boiling Point: Distillation apparatus is used to determine the temperature at which the vapor
pressure of the liquid equals the surrounding atmospheric pressure.

Density: The density is determined by measuring the mass of a known volume of the liquid
using a pycnometer or a density meter.

Visualizations

The primary application of Dimethyl phthalate (Ring-d4) is as an internal standard in

guantitative analysis. The following workflow diagram illustrates this process.
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Caption: Workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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